![molecular formula C19H25N5O B2426360 4-[6-(4-Benzylpiperazin-1-yl)pyridazin-3-yl]morpholine CAS No. 2415511-95-2](/img/structure/B2426360.png)
4-[6-(4-Benzylpiperazin-1-yl)pyridazin-3-yl]morpholine
Description
This compound belongs to the class of organic compounds known as phenylimidazoles . It has a molecular weight of 280.37 .
Synthesis Analysis
The synthesis of similar compounds involves various methods. For instance, the chloride ion of certain compounds can be replaced with one equivalent of morpholine at 70–80 °C in a dioxane/water solvent mixture using sodium carbonate as a base .Molecular Structure Analysis
The InChI code for a similar compound, 4-(4-Benzylpiperazin-1-yl)benzaldehyde, is 1S/C18H20N2O/c21-15-17-6-8-18 (9-7-17)20-12-10-19 (11-13-20)14-16-4-2-1-3-5-16/h1-9,15H,10-14H2 .Scientific Research Applications
Antioxidant and Glucosidase Inhibitory Potential
A study on benzimidazole derivatives containing morpholine highlighted their significant in vitro antioxidant activities and glucosidase inhibitory potential. This research suggests that compounds with a morpholine skeleton, such as 4-[6-(4-Benzylpiperazin-1-yl)pyridazin-3-yl]morpholine, may have applications in treating oxidative stress-related disorders and managing diabetes through glucosidase inhibition (Özil, Parlak, & Baltaş, 2018).
Antibacterial and Antifungal Activity
Research on pyridazinone-acetohydrazide derivatives, similar in structure to the compound , revealed their significant activity against both Gram-positive and Gram-negative bacteria. This indicates potential applications in developing new antimicrobial agents (Sukuroglu et al., 2012).
Anticonvulsant Properties
A study synthesizing hybrid compounds derived from propanamides and butanamides, incorporating morpholine, demonstrated broad-spectrum anticonvulsant activity. This suggests the potential use of morpholine derivatives in treating epilepsy and related seizure disorders (Kamiński et al., 2015).
Neuroprotective Effects
Compounds bearing a morpholine/phenylpiperazine moiety were found to exhibit significant neuroprotective effects against oxidative stress in a study on pyrano[3,2-c]chromene derivatives. This suggests applications in neurodegenerative diseases and cognitive impairment treatment (Sameem et al., 2017).
GABAA Receptor Modulation
A study on imidazolones and pyrrolones, including morpholine derivatives, showed anxiolytic properties due to modulation of the GABAA receptor. This indicates potential therapeutic applications for anxiety disorders (Grunwald et al., 2006).
properties
IUPAC Name |
4-[6-(4-benzylpiperazin-1-yl)pyridazin-3-yl]morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O/c1-2-4-17(5-3-1)16-22-8-10-23(11-9-22)18-6-7-19(21-20-18)24-12-14-25-15-13-24/h1-7H,8-16H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMJUBRSKFNEDPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=NN=C(C=C3)N4CCOCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[6-(4-Benzylpiperazin-1-yl)pyridazin-3-yl]morpholine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[2-(Difluoromethoxy)phenoxy]methyl]oxirane](/img/structure/B2426277.png)
![2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile](/img/structure/B2426284.png)
![2-Chloro-3-[(2-morpholinoethyl)amino]naphthoquinone](/img/structure/B2426286.png)
![N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide](/img/structure/B2426287.png)
![N-(3-fluorophenyl)-2-((3-isopentyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2426289.png)
![1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-(thiazol-2-yl)benzyl)urea](/img/structure/B2426292.png)
![ethyl 2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B2426293.png)
